Cas no 873579-17-0 (2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• CAS No: 873579-17-0
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5421728
• Update Time: 2025-10-05

2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-4-methyl-N-(2-pyridinylmethyl)benzenesulfonamide
• 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C15H18N2O4S/c1-11-8-14(21-3)15(9-13(11)20-2)22(18,19)17-10-12-6-4-5-7-16-12/h4-9,17H,10H2,1-3H3
• InChI Key： OZYKDPVUTHSIAC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1=CC=CC=N1)C1=C(OC)C=C(C(OC)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

Introduction to 2,5-Dimethoxy-4-Methyl-N-(Pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 873579-17-0)

2,5-Dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 873579-17-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations. The unique structural features of this molecule, including the presence of methoxy and methyl groups, as well as the pyridine moiety, contribute to its biological activity and pharmacological properties.

The chemical structure of 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide is characterized by a benzene ring substituted with two methoxy groups at the 2 and 5 positions, a methyl group at the 4 position, and a sulfonamide group attached to the 1 position. The sulfonamide group is further substituted with a pyridine ring through a methyl linker. This intricate arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide has also demonstrated potential as an antitumor agent. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide could be a valuable addition to the arsenal of anticancer drugs.

In addition to its therapeutic applications, 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide has been studied for its potential use in diagnostic imaging. The compound's ability to cross cell membranes and accumulate in specific tissues makes it a suitable candidate for developing targeted imaging agents. Preliminary studies have shown that this compound can be labeled with radiotracers for use in positron emission tomography (PET) imaging, which could aid in the early detection and monitoring of diseases.

The synthesis of 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the benzene ring substituted with methoxy and methyl groups. This intermediate is then sulfonated to introduce the sulfonic acid group. Finally, the pyridine moiety is introduced through a nucleophilic substitution reaction with an appropriate pyridine derivative. The overall synthesis can be optimized using modern synthetic techniques such as microwave-assisted synthesis and flow chemistry to enhance efficiency and reduce environmental impact.

The pharmacokinetic properties of 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide have been extensively studied to understand its behavior in biological systems. In vitro assays have shown that this compound exhibits good solubility and stability under physiological conditions. Animal studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethoxy-4-methyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2,5-dimethoxy-4-methyl-N-(pyridin-2-y-l)methylbenzene-1-sulfonamide (CAS No. 873579-17-0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for improving patient outcomes in various medical conditions.